Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: diethyl 3-methyl-5-[(4-methylphenyl)carbamoylamino]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C19H22N2O5S/c1-5-25-17(22)14-12(4)15(18(23)26-6-2)27-16(14)21-19(24)20-13-9-7-11(3)8-10-13/h7-10H,5-6H2,1-4H3,(H2,20,21,24)
• InChI Key: NGOCLAAGFDMSKN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)NC2=CC=C(C=C2)C

Description

Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate, also known as DMTD, is a synthetic compound that has been widely used in scientific research. DMTD belongs to the class of thiophene derivatives, which have been found to possess various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate is not fully understood. However, it has been proposed that Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate exerts its anti-inflammatory and anti-cancer effects by inhibiting the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that regulates the expression of various genes involved in inflammation and cancer. Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has been shown to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor protein, IκBα. This leads to the suppression of pro-inflammatory cytokine production and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO) in cells, which are involved in oxidative stress and inflammation. Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has also been found to increase the levels of glutathione (GSH), a major antioxidant in cells. In addition, Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins.

Advantages and Limitations for Lab Experiments

Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has several advantages as a research tool. It is readily available and relatively inexpensive compared to other compounds with similar biological activities. Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate is also stable under normal laboratory conditions and can be stored for long periods without significant degradation. However, Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has some limitations as well. It is relatively insoluble in water and requires the use of organic solvents for its preparation and use in experiments. Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate can also be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate. One area of interest is the development of Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate analogs with improved potency and selectivity for specific targets. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate in vivo, which can provide valuable information for its potential use as a therapeutic agent. Additionally, the use of Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate in combination with other compounds or therapies for the treatment of various diseases should be explored. Finally, the elucidation of the exact mechanism of action of Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate can provide insights into the development of new drugs with similar activities.

Synthesis Methods

Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate can be synthesized by the reaction of 3-methyl-2,4-thiophenedicarboxylic acid with diethylamine and 4-toluidine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-carbonyldiimidazole (CDI). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate.

Scientific Research Applications

Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in various cell lines. Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition, Diethyl 3-methyl-5-[(4-toluidinocarbonyl)amino]-2,4-thiophenedicarboxylate has been found to possess anti-viral activity against human immunodeficiency virus (HIV) and hepatitis C virus (HCV).